Cas no 2680825-62-9 (4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680825-62-9
• MF: C₉H₃BrClF₄NO₃
• MW: 364.475634813309
• CID: 5625537
• PubChem ID: 165932694
• Update Time: 2025-10-31

4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680825-62-9
• EN300-28300331
• 4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid
• 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H3BrClF4NO3/c10-4-3(12)1-2(7(17)18)5(11)6(4)16-8(19)9(13,14)15/h1H,(H,16,19)(H,17,18)
• InChI Key： HBZODGWYSCBURP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)C(=C1NC(C(F)(F)F)=O)Cl)F

Computed Properties

• Exact Mass: 362.89210g/mol
• Monoisotopic Mass: 362.89210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680825-62-9)

The compound 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680825-62-9) is a highly specialized fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, chloro, and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

In recent years, the demand for halogenated aromatic compounds like 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid has surged, driven by advancements in drug discovery and precision agriculture. The compound's CAS No. 2680825-62-9 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry and material science. Its trifluoroacetamido group enhances metabolic stability, a critical factor in designing long-acting pharmaceuticals.

The synthesis of 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid involves multi-step organic reactions, including halogenation and amidation. Its molecular weight and solubility profile are often discussed in forums focused on chemical synthesis optimization. Environmental scientists also explore its degradation pathways to ensure sustainable chemical practices, aligning with global trends like green chemistry.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2680825-62-9. The compound’s crystalline structure and thermal stability data are vital for industrial scale-up. Notably, its bioisosteric properties (replacing hydrogen with fluorine) are leveraged in drug design to improve target binding and reduce side effects.

Emerging studies highlight the role of 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid in cancer research, particularly as a precursor for kinase inhibitors. Its electrophilic sites enable selective modifications, making it adaptable for combinatorial chemistry. Patent filings related to this compound often cite its utility in personalized medicine applications.

From an industrial perspective, suppliers of CAS No. 2680825-62-9 emphasize high-purity grades (>98%) for research use. Storage recommendations typically include anhydrous conditions to preserve reactivity. The compound’s safety data sheet (SDS) provides guidelines for handling, though it is not classified under hazardous categories.

Future directions for 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid may involve nanocarrier formulations or bioconjugation techniques, addressing challenges like drug delivery efficiency. Collaborative efforts between academia and industry continue to expand its applications, reinforcing its status as a versatile chemical building block.